Cas no 1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid)
1072952-15-8 structure
Product Name:(2-Amino-3,5-difluorophenyl)boronic acid
CAS No:1072952-15-8
MF:C6H6BF2NO2
MW:172.925148487091
MDL:MFCD03095361
CID:857456
PubChem ID:44754761
Update Time:2025-04-19
(2-Amino-3,5-difluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Amino-3,5-difluorophenyl)boronic acid
- 2-Amino-3,5-difluorophenylboronic acid
- AB13712
- AG-D-22596
- AK140259
- CTK4A5326
- FT-0690261
- KB-19678
- PubChem1736
- DB-059612
- 1072952-15-8
- 2-Amino-3,5-difluorophenylboronicacid
- AKOS022172833
- DTXSID60660503
- (2-amino-3,5-difluorophenyl)boronicacid
-
- MDL: MFCD03095361
- Inchi: 1S/C6H6BF2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H,10H2
- InChI Key: UCYXMGAVMYFHST-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(B(O)O)=C1N)F
Computed Properties
- Exact Mass: 172.04958
- Monoisotopic Mass: 173.0459649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
(2-Amino-3,5-difluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426 | 2021-08-05 | |
| Alichem | A019121938-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$455.76 | 2023-09-04 | |
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95%+ | 1g |
$426 | 2023-01-13 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2024-08-03 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2024-08-03 | |
| Ambeed | A377170-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426.0 | 2024-04-26 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-28 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-28 |
(2-Amino-3,5-difluorophenyl)boronic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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